Cas no 2228348-05-6 (1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine)

1-(4,6-Dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine is a specialized heterocyclic compound featuring a dichloropyrimidine core fused with a dimethylcyclopropylamine moiety. This structure imparts unique reactivity, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of two chlorine atoms at the 4- and 6-positions enhances its electrophilic character, facilitating nucleophilic substitution reactions. The sterically hindered cyclopropylamine group contributes to stability and selectivity in further derivatization. Its well-defined molecular architecture is advantageous for designing targeted bioactive molecules, particularly in crop protection chemistry. The compound’s purity and consistent performance under controlled conditions make it a reliable building block for advanced research and industrial applications.
1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine structure
2228348-05-6 structure
Product Name:1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine
CAS No:2228348-05-6
MF:C9H11Cl2N3
MW:232.109739542007
CID:6219301
PubChem ID:165653489
Update Time:2025-10-29

1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine
    • EN300-1984021
    • 2228348-05-6
    • Inchi: 1S/C9H11Cl2N3/c1-8(2)3-9(8,12)5-6(10)13-4-14-7(5)11/h4H,3,12H2,1-2H3
    • InChI Key: WVSZCOYOWYBAHO-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(N=CN=1)Cl)C1(CC1(C)C)N

Computed Properties

  • Exact Mass: 231.0330028g/mol
  • Monoisotopic Mass: 231.0330028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.8Ų

1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

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1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine Related Literature

Additional information on 1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(4,6-Dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228348-05-6)

1-(4,6-Dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228348-05-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyrimidine and cyclopropane structural motifs, exhibits promising potential in various applications. Its molecular structure, featuring dichloropyrimidine and dimethylcyclopropylamine groups, makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine has surged due to their versatility in drug discovery and crop protection. The compound's CAS number 2228348-05-6 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Researchers are particularly intrigued by its potential as a building block for synthesizing more complex molecules, given its reactive chloropyrimidine moiety and sterically hindered cyclopropylamine group.

The synthesis of 1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine involves multi-step organic reactions, often starting from readily available pyrimidine precursors. Its dichloro-substitution at the 4 and 6 positions of the pyrimidine ring enhances its reactivity, enabling further functionalization. This property is highly valued in medicinal chemistry, where structure-activity relationship (SAR) studies are crucial for optimizing drug candidates. The compound's dimethylcyclopropylamine moiety also contributes to its unique pharmacokinetic properties, such as metabolic stability and membrane permeability.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like CAS 2228348-05-6. With growing environmental concerns, researchers are investigating green chemistry approaches to minimize waste and reduce the use of hazardous reagents. The compound's pyrimidine core is a common scaffold in many FDA-approved drugs, making it a focal point for drug repurposing studies. Additionally, its potential applications in agrochemicals, such as herbicides and fungicides, align with the global push for crop yield optimization and food security.

From a commercial perspective, 1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine is available through specialized chemical suppliers, often listed under its CAS number 2228348-05-6. Its pricing and availability are influenced by factors such as purity grade, batch size, and custom synthesis requirements. The compound's MSDS (Material Safety Data Sheet) provides essential information for safe handling, storage, and disposal, ensuring compliance with laboratory safety protocols.

In conclusion, 1-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228348-05-6) represents a valuable chemical entity with broad applications in pharmaceuticals and agrochemicals. Its structural uniqueness and reactivity make it a compelling subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovative therapies and sustainable agricultural solutions.

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